4-(2-naphthyloxy)-1,4'-bipiperidine-4-carboxylic acid dihydrochloride

• IUPAC Name: 4-naphthalen-2-yloxy-1-piperidin-4-ylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C21H26N2O3/c24-20(25)21(9-13-23(14-10-21)18-7-11-22-12-8-18)26-19-6-5-16-3-1-2-4-17(16)15-19/h1-6,15,18,22H,7-14H2,(H,24,25)
• InChI Key: MTRLZDPDVLCYDU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2CCC(CC2)(C(=O)O)OC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

4-(2-naphthyloxy)-1,4'-bipiperidine-4-carboxylic acid dihydrochloride, also known as NBPCD, is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential use in various applications, including drug discovery, medicinal chemistry, and neuroscience research.

Mechanism of Action

The mechanism of action of 4-(2-naphthyloxy)-1,4'-bipiperidine-4-carboxylic acid dihydrochloride is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist, which may contribute to its potential use in the treatment of neurological disorders. Additionally, 4-(2-naphthyloxy)-1,4'-bipiperidine-4-carboxylic acid dihydrochloride has been shown to inhibit the activity of acetylcholinesterase, which may contribute to its potential use in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
4-(2-naphthyloxy)-1,4'-bipiperidine-4-carboxylic acid dihydrochloride has been shown to exhibit various biochemical and physiological effects. It has been shown to exhibit potent binding affinity for dopamine D2 receptors, which may contribute to its potential use in the treatment of neurological disorders. Additionally, 4-(2-naphthyloxy)-1,4'-bipiperidine-4-carboxylic acid dihydrochloride has been shown to inhibit the activity of acetylcholinesterase, which may contribute to its potential use in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2-naphthyloxy)-1,4'-bipiperidine-4-carboxylic acid dihydrochloride in lab experiments is its potent binding affinity for dopamine D2 receptors. This makes it a promising candidate for the development of new drugs for the treatment of various neurological disorders. Additionally, 4-(2-naphthyloxy)-1,4'-bipiperidine-4-carboxylic acid dihydrochloride has been shown to exhibit inhibitory activity against acetylcholinesterase, making it a potential candidate for the treatment of Alzheimer's disease. However, one of the limitations of using 4-(2-naphthyloxy)-1,4'-bipiperidine-4-carboxylic acid dihydrochloride in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on 4-(2-naphthyloxy)-1,4'-bipiperidine-4-carboxylic acid dihydrochloride. One of the future directions is to further investigate its potential use in the treatment of neurological disorders, including Parkinson's disease and schizophrenia. Additionally, further research is needed to investigate its potential use in the treatment of Alzheimer's disease. Another future direction is to investigate its potential use as a tool in neuroscience research, including the study of dopamine D2 receptors. Finally, further research is needed to investigate its potential toxicity and safety in various applications.

Synthesis Methods

4-(2-naphthyloxy)-1,4'-bipiperidine-4-carboxylic acid dihydrochloride can be synthesized using a straightforward and efficient method. The synthesis involves the reaction of 2-naphthol and 4-piperidone in the presence of a base to form the intermediate product, which is then further reacted with 1,4-dibromobutane to obtain 4-(2-naphthyloxy)-1,4'-bipiperidine-4-carboxylic acid dihydrochloride. The final product is obtained as a white crystalline powder, which is soluble in water and other polar solvents.

Scientific Research Applications

4-(2-naphthyloxy)-1,4'-bipiperidine-4-carboxylic acid dihydrochloride has been extensively studied for its potential use in various scientific research applications. It has been shown to exhibit potent binding affinity for dopamine D2 receptors, making it a promising candidate for the development of new drugs for the treatment of various neurological disorders, including Parkinson's disease and schizophrenia. Additionally, 4-(2-naphthyloxy)-1,4'-bipiperidine-4-carboxylic acid dihydrochloride has been shown to exhibit inhibitory activity against acetylcholinesterase, making it a potential candidate for the treatment of Alzheimer's disease.